Cas no 134414-62-3 (Acetamide, 2-bromo-N-methyl-N-(1-methylethyl)-)

Acetamide, 2-bromo-N-methyl-N-(1-methylethyl)- structure
134414-62-3 structure
Product Name:Acetamide, 2-bromo-N-methyl-N-(1-methylethyl)-
CAS No:134414-62-3
MF:C6H12BrNO
MW:194.069581031799
CID:1243110
PubChem ID:20594348
Update Time:2025-04-20

Acetamide, 2-bromo-N-methyl-N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, 2-bromo-N-methyl-N-(1-methylethyl)-
    • 2-bromo-N-isopropyl-N-methylacetamide
    • SCHEMBL1563864
    • CZNVPYABQUWSGP-UHFFFAOYSA-N
    • 134414-62-3
    • AKOS012991468
    • Bromo-N-Methyl-N-(1-Methyl-Ethyl)-Acetamide
    • DA-26727
    • bromo-N-methyl-N-(1-methylethyl)-acetamide
    • 2-Bromo-N-isopropyl-N-methyl-acetamide
    • Inchi: 1S/C6H12BrNO/c1-5(2)8(3)6(9)4-7/h5H,4H2,1-3H3
    • InChI Key: CZNVPYABQUWSGP-UHFFFAOYSA-N
    • SMILES: BrCC(N(C)C(C)C)=O

Computed Properties

  • Exact Mass: 193.01023g/mol
  • Monoisotopic Mass: 193.01023g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 20.3Ų
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